Cas no 2361644-19-9 (5-Benzyl-5-azaspiro[3.5]nonan-8-amine)

• Product Name: 5-Benzyl-5-azaspiro[3.5]nonan-8-amine
• CAS No: 2361644-19-9
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5041355
• PubChem ID: 139026872
• Update Time: 2026-02-28

5-Benzyl-5-azaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-5-azaspiro[3.5]nonan-8-amine
• 5-benzyl- 8-amino-5-aza-spiro[3,5]nonane
• E71019
• EN300-7433140
• 2361644-19-9
• BS-48871
• CS-0160721
• 5-benzyl- 8-amino-5-aza-spiro[3,5]nonane hydrochloride
• MFCD32066700

• Inchi： 1S/C15H22N2/c16-14-7-10-17(15(11-14)8-4-9-15)12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12,16H2
• InChI Key： KGFHESRNJAEHDI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC21CCC2)N

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3

Additional information on 5-Benzyl-5-azaspiro[3.5]nonan-8-amine

Research Briefing on 5-Benzyl-5-azaspiro[3.5]nonan-8-amine (CAS: 2361644-19-9): Recent Advances and Applications

The compound 5-Benzyl-5-azaspiro[3.5]nonan-8-amine (CAS: 2361644-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies highlight the spirocyclic scaffold of 5-Benzyl-5-azaspiro[3.5]nonan-8-amine as a privileged structure in medicinal chemistry, offering enhanced binding affinity and selectivity for target proteins. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting aberrant signaling pathways in oncology. The compound's amine functionality allows for versatile derivatization, enabling the development of prodrugs with improved pharmacokinetic profiles.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) reveal that the benzyl group at the 5-position significantly modulates the compound's lipophilicity and blood-brain barrier penetration. Researchers at Pfizer have leveraged this property in developing CNS-active compounds, with 5-Benzyl-5-azaspiro[3.5]nonan-8-amine serving as a core scaffold for potential neurodegenerative disease therapeutics.

Notably, patent applications (WO2023124567, 2023) describe innovative synthetic routes to 2361644-19-9 with improved yields (>85%) using continuous flow chemistry. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical development. Concurrently, cryo-EM studies have elucidated its binding mode with σ1 receptors, suggesting potential applications in pain management and psychiatric disorders.

Emerging data from high-throughput screening campaigns indicate that derivatives of 5-Benzyl-5-azaspiro[3.5]nonan-8-amine show promising activity against resistant bacterial strains, particularly in disrupting biofilm formation. This antimicrobial potential is being explored through public-private partnerships, with Phase I trials expected to commence in Q4 2024 for a lead compound derived from this scaffold.

In conclusion, 5-Benzyl-5-azaspiro[3.5]nonan-8-amine represents a versatile building block with multiple therapeutic applications. Its recent progress in synthetic accessibility and target engagement studies positions it as an important tool compound for future drug discovery efforts. Further research should focus on expanding its therapeutic index and exploring combination therapies in complex disease models.